Cas no 101055-55-4 (2-tert-butyl-3-methylimidazolidin-4-one)

• Product Name: 2-tert-butyl-3-methylimidazolidin-4-one
• CAS No: 101055-55-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20661370
• CID: 2620831
• PubChem ID: 10964761
• Update Time: 2025-05-26

2-tert-butyl-3-methylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-3-methylimidazolidin-4-one
• R/S-2-t-butyl-3-methyl-4-imidazolidinone;2-tert-butyl-3-methyl-imidazolidin-4-one;2-tert-butyl-3-methyl-4-imidazolidinone;
• 4-IMidazolidinone, 2-(1,1-diMethylethyl)-3-Methyl-, (2S)-
• SCHEMBL2050812
• DB-058568
• G90180
• 101055-55-4
• 4-Imidazolidinone, 2-(1,1-dimethylethyl)-3-methyl-
• 2-(tert-butyl)-3-methylimidazolidin-4-one
• DTXSID50449985
• (r)-2-(tert-butyl)-3-methyl-4-imidazolidinone
• DB-058569
• 4-Imidazolidinone, 2-(1,1-dimethylethyl)-3-methyl-, (S)-
• (r,s)-2-(t-butyl)-3-methyl-4-imidazolidinone
• DTXCID60400805

• MDL： MFCD20661370
• Inchi： 1S/C8H16N2O/c1-8(2,3)7-9-5-6(11)10(7)4/h7,9H,5H2,1-4H3
• InChI Key： OJQPHIZTBKZOTI-UHFFFAOYSA-N
• SMILES： O=C1CNC(C(C)(C)C)N1C

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.68690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-tert-butyl-3-methylimidazolidin-4-one

Comprehensive Analysis of 2-tert-butyl-3-methylimidazolidin-4-one (CAS No. 101055-55-4): Properties, Applications, and Industry Trends

In the realm of specialty chemicals, 2-tert-butyl-3-methylimidazolidin-4-one (CAS 101055-55-4) has garnered significant attention due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its imidazolidinone core, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. With the growing demand for high-performance chemical building blocks, researchers and industries are increasingly exploring its potential in green chemistry and catalysis.

The molecular structure of 2-tert-butyl-3-methylimidazolidin-4-one features a tert-butyl group and a methyl substituent, which enhance its steric and electronic properties. These attributes make it invaluable in asymmetric synthesis, a hotspot in modern organic chemistry. Recent studies highlight its role in chiral auxiliaries and ligand design, addressing the industry's push toward enantioselective reactions—a topic frequently searched in academic and industrial forums.

From an applications standpoint, this compound is pivotal in developing bioactive molecules. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) aligns with the trend toward fragment-based drug discovery. Notably, its stability under microwave-assisted synthesis conditions—a popular search query among chemists—makes it a candidate for high-throughput screening platforms. Environmental considerations also drive interest in its low-toxicity profile, a key focus in ESG-compliant manufacturing.

Market trends reveal rising inquiries about scalable synthesis routes for 101055-55-4, reflecting the need for cost-effective production. Innovations like flow chemistry and continuous processing—frequently discussed in AI-driven chemical research—are being tested to optimize its yield. Furthermore, its potential in polymeric materials (e.g., self-healing coatings) taps into the booming smart materials sector, another high-traffic keyword cluster.

Regulatory-wise, 2-tert-butyl-3-methylimidazolidin-4-one complies with major REACH and FDA guidelines, a recurring concern for global suppliers. Analytical techniques like HPLC-MS and NMR spectroscopy—common search terms—are employed to ensure purity, meeting the pharmaceutical-grade standards demanded by end-users. This aligns with the broader shift toward quality-by-design (QbD) principles in chemical production.

In conclusion, CAS 101055-55-4 exemplifies the intersection of innovation and practicality. Its relevance to drug development, sustainable chemistry, and material science ensures its prominence in both literature and industrial workflows. As computational chemistry and machine learning refine molecular design, this compound’s adaptability positions it as a staple in future high-value chemical applications.